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Compound of Interest

Compound Name: 3-Ethyl-2,5-dimethylhexane

CAS No.: 52897-04-8

Cat. No.: B12647771

Get Quote

Executive Summary
In the high-precision domain of pharmaceutical development, branched alkanes serve as

critical non-polar reference standards for lipophilicity assessments, gas chromatography (GC)

retention indexing, and metabolic stability studies.[1] 3-Ethyl-2,5-dimethylhexane (CAS:

52897-04-8) represents a chemically significant decane isomer (

) characterized by high steric bulk and a specific chiral center at C3.[1]

This guide provides a comprehensive technical breakdown of this molecule, moving beyond

basic data to explore its stereochemical implications, robust synthesis via Grignard alkylation,

and spectral validation.[1] It is designed for researchers requiring a definitive structural and

synthetic reference.[1]

Part 1: Structural Architecture & Stereochemistry
The structural integrity of 3-Ethyl-2,5-dimethylhexane is defined by its branched carbon

skeleton, which imparts lower boiling points and density compared to its linear counterpart (n-

decane) due to reduced surface area for Van der Waals interactions.[1]
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Nomenclature and Identification
IUPAC Name: 3-Ethyl-2,5-dimethylhexane[1][2][3][4][5][6]

Molecular Formula:

[3][4][5][7]

Molecular Weight: 142.28 g/mol [3][7]

CAS Registry Number: 52897-04-8[1][2][3][4][8]

SMILES:CCC(CC(C)C)C(C)C

InChI Key:UJEUVDLASLOZIV-UHFFFAOYSA-N[1][2][3][4]

Stereochemical Analysis
The molecule possesses a single chiral center at Carbon 3 (C3).[1] The four substituents

attached to C3 are:

Hydrogen atom (-H)[1]

Ethyl group (

)[1]

Isopropyl group (

) derived from C2.[1]

Isobutyl group (

) derived from C4-C6.[1]

Because all four groups are distinct, 3-Ethyl-2,5-dimethylhexane exists as a pair of

enantiomers: (3R)- and (3S)-.[1] In non-stereoselective synthesis, the product is obtained as a

racemic mixture.[1]
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Figure 1: Structural Connectivity & Retrosynthesis (Visualization of the carbon skeleton and

logical disconnection for synthesis)

Target: 3-Ethyl-2,5-dimethylhexane
(C10H22)

Intermediate: Alcohol
3-Ethyl-2,5-dimethylhexan-3-ol

 Deoxy-functionalization

Reagents:
Ethylmagnesium Bromide (EtMgBr)

+
2,5-Dimethylhexan-3-one

 Alkylation (THF, 0°C)

Process:
1. Grignard Addition

2. Dehydration (-H2O)
3. Hydrogenation (+H2)

 Synthetic Logic

Click to download full resolution via product page

Caption: Retrosynthetic analysis showing the disconnection of the C3-Ethyl bond to reveal the

ketone precursor.

Part 2: Physicochemical Profile & SAR Implications
For drug development professionals, this alkane serves as a model for "steric bulk" in

Structure-Activity Relationship (SAR) studies.[1] Its high lipophilicity (LogP) makes it an

excellent probe for hydrophobic pockets in receptor binding assays or as a solvent standard in

partition coefficient experiments.[1]

Table 1: Key Physicochemical Properties
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Property Value / Range Relevance to Protocol

Boiling Point 157°C (at 760 mmHg)
Distillation purification set-

point.[1]

Density ~0.735 g/mL (Predicted)
Volume-to-mass conversion for

dosing.[1]

LogP (Octanol/Water) 4.8 (Predicted)
High lipophilicity; mimics cell

membrane core.[1]

Refractive Index ~1.415 Purity check via refractometer.

Flash Point ~45°C
Flammability hazard; requires

inert atmosphere.[1]

Application Note: In GC-MS analysis, 3-Ethyl-2,5-dimethylhexane is often used to calculate

Kovats Retention Indices (RI).[1] Its specific branching pattern typically elutes earlier than n-

decane (RI=1000) but later than lighter branched isomers, providing a critical calibration point

in the RI 890–950 range.[1]

Part 3: Synthesis & Purification Protocols
Direct synthesis of specific branched alkanes is rarely achieved by simple alkylation due to

rearrangement issues.[1] The most robust, self-validating protocol involves a Grignard reaction

followed by reduction.[1]

Reaction Scheme
Nucleophilic Addition: 2,5-Dimethylhexan-3-one + Ethylmagnesium bromide

Tertiary Alcohol.[1]

Dehydration: Tertiary Alcohol

Alkene mixture (Zaitsev/Hofmann products).[1]

Hydrogenation: Alkene mixture +

3-Ethyl-2,5-dimethylhexane.[1]
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Detailed Experimental Workflow
Step 1: Grignard Formation & Addition

Setup: Flame-dried 3-neck flask,

atmosphere.

Reagents: 2,5-Dimethylhexan-3-one (1.0 eq), EtMgBr (1.2 eq, 3.0M in ether).

Protocol:

Cool EtMgBr solution to 0°C.

Add ketone dropwise over 30 mins to prevent exotherm.

Reflux for 2 hours to ensure completion.

Quench: Pour into ice-cold saturated

.

Extraction: Extract with diethyl ether (

mL). Dry over

.[1]

Step 2: Deoxygenation (Dehydration/Hydrogenation)

Dehydration: Reflux the crude alcohol with catalytic p-toluenesulfonic acid (pTsOH) in

benzene/toluene with a Dean-Stark trap to remove water.[1]

Hydrogenation:

Dissolve crude alkene in ethanol.[1]

Add 10% Pd/C catalyst (5 wt%).[1]

Stir under
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balloon (1 atm) for 12 hours.

Filtration: Filter through Celite to remove Pd/C.[1]

Figure 2: Synthesis & Purification Workflow (Operational logic for the isolation of the target

alkane)
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Caption: Step-wise workflow from ketone precursor to purified alkane.

Part 4: Analytical Validation (Spectroscopy)
Trustworthiness in chemical synthesis relies on spectral confirmation.[1] The following data

confirms the structure of 3-Ethyl-2,5-dimethylhexane.

Proton NMR ( NMR, 400 MHz, )
The spectrum is characterized by complex overlapping multiplets due to the similar chemical

environments of the alkyl protons.

0.82 - 0.90 ppm (Multiplet, 15H): Corresponds to the five methyl groups.[1] The isopropyl
methyls appear as doublets (

), while the ethyl terminal methyl is a triplet.

1.10 - 1.35 ppm (Multiplet, 5H): Methylene (

) protons of the ethyl group and the isobutyl chain.[1]

1.40 - 1.60 ppm (Multiplet, 2H): Methine (

) protons at C2 and C5.[1]

1.65 ppm (Multiplet, 1H): Methine proton at the chiral center C3.
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Mass Spectrometry (GC-MS, EI, 70 eV)
Molecular Ion (

): m/z 142 (often weak or absent due to fragmentation).[1]

Base Peak: Typically m/z 43 (

) or m/z 57 (

) due to stable carbocation formation at branching points.[1]

Diagnostic Fragment: Loss of ethyl group (

) giving m/z 113.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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